Cas no 17168-23-9 (3-(azetidin-1-yl)propanenitrile)

3-(azetidin-1-yl)propanenitrile structure
17168-23-9 structure
Product Name:3-(azetidin-1-yl)propanenitrile
CAS No:17168-23-9
MF:C6H10N2
MW:110.157001018524
MDL:MFCD28635448
CID:95663
PubChem ID:14088499
Update Time:2025-04-18

3-(azetidin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Azetidinepropanenitrile
    • 3-(azetidin-1-yl)propanenitrile
    • SB22689
    • DTXSID20555663
    • SY343281
    • EN300-3435484
    • MFCD28635448
    • SCHEMBL6830729
    • 17168-23-9
    • CS-0246785
    • 1-(2-Cyanoethyl)azetidine
    • G15063
    • MDL: MFCD28635448
    • Inchi: 1S/C6H10N2/c7-3-1-4-8-5-2-6-8/h1-2,4-6H2
    • InChI Key: MMEYPUBJSHNJEG-UHFFFAOYSA-N
    • SMILES: N1(CCC#N)CCC1

Computed Properties

  • Exact Mass: 110.084398327g/mol
  • Monoisotopic Mass: 110.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 27Ų

3-(azetidin-1-yl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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17168-23-9 95%
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¥ 2,237.00 2023-04-14
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